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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
G907 adhesive bond failure on plastic substrates.

Frequently Asked Questions (FAQS)

1. What is G907 adhesive and what are its typical applications?

The G907 series are two-part epoxy adhesives known for their strong bonding capabilities to a
variety of substrates, including glass, ceramics, most metals, and many plastics.[11][12][13]
They are commonly used for industrial bonding, casting, and potting applications.[11] Specific
formulations within the G907 series offer different properties such as varying viscosities, cure
times, and optical clarity, making them suitable for a range of applications from structural
bonding to optical and laser applications.[11][12][13][14][15][16][17][18]

2. Why is my G907 adhesive failing to bond to plastic?

Bond failure on plastics, particularly with epoxy adhesives like G907, is often due to the low
surface energy of many plastic materials. Plastics such as polyethylene (PE) and
polypropylene (PP) are notoriously difficult to bond because their non-polar, inert surfaces
prevent adhesives from "wetting" and forming a strong bond. Other common causes for bond
failure include:
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e Improper Surface Preparation: This is the most common reason for bond failure. Surfaces
must be clean, dry, and free of contaminants like oils, grease, and mold release agents.

« Incorrect Mix Ratio: An improper ratio of resin to hardener will result in an incomplete
chemical reaction and compromised bond strength.

» Inadequate Curing: The adhesive may not have been allowed to cure for the recommended
time at the appropriate temperature.

» Adhesive Incompatibility: While G907 adheres to many plastics, it may not be suitable for all
types, especially without specific surface treatments.

3. What are the different types of bond failure?

Understanding the type of failure is crucial for troubleshooting. There are three main types of
bond failure:

o Adhesive Failure: The adhesive peels away cleanly from one of the substrates. This often
indicates a problem with surface preparation or surface energy.

o Cohesive Failure: The adhesive itself breaks, leaving a layer of adhesive on both substrates.

This suggests that the adhesive has bonded well to the surfaces, but the bond strength was
exceeded.

o Substrate Failure: The plastic substrate breaks before the adhesive bond fails. This indicates

a very strong bond.

Troubleshooting Guides
Problem 1: Adhesive Failure - G907 does not adhere to
the plastic surface.

This is the most common issue when bonding plastics and typically points to inadequate
surface preparation or low surface energy of the substrate.

Troubleshooting Steps:
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« |dentify the Plastic Type: Determine the type of plastic you are working with. High-surface-
energy plastics like ABS, polycarbonate (PC), and PVC are generally easier to bond than
low-surface-energy plastics like polyethylene (PE) and polypropylene (PP).

o Thoroughly Clean the Surface: Degrease the plastic surface with a suitable solvent such as
isopropyl alcohol or acetone to remove any oils, grease, or contaminants. Ensure the solvent
has completely evaporated before proceeding.

o Abrade the Surface: Roughen the surface of the plastic with sandpaper (80-120 grit) or
through grit blasting. This increases the surface area and provides a mechanical "key" for the
adhesive to grip.

o Clean Again: After abrading, clean the surface again to remove any dust or debris.

o Consider Surface Treatments (for low-surface-energy plastics): For plastics like PE and PP,
additional surface treatment may be necessary:

o Flame Treatment: Briefly pass the flame of a propane torch over the surface. The flame
should just touch the surface, and you should see a slight change in the surface
appearance. This oxidizes the surface, increasing its energy.

o Corona or Plasma Treatment: These are highly effective methods for increasing surface
energy but require specialized equipment.

o Chemical Primers: Use a primer specifically designed for polyolefins before applying the
G907 adhesive.

Logical Relationship of Troubleshooting Adhesive Failure

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1654381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Start: Adhesive Failure

Identify Plastic Type

Clean Surface (Degrease)

Abrade Surface

Clean Surface Again

Low Surface Energy Plastic

Apply Surface Treatment

(for low-energy plastics) High Surface Energy Plastic

\ J
Re-apply G907 Adhesive

Bond Still Fails

Click to download full resolution via product page

Successful Bond

Caption: Troubleshooting workflow for adhesive failure on plastics.
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Problem 2: Cohesive Failure - The G907 adhesive itself
is breaking.

This indicates that the surface preparation and adhesion to the plastic are likely good, but the
adhesive itself is the weak point under the experienced stress.

Troubleshooting Steps:

» Verify the Mix Ratio: Ensure that the resin and hardener were mixed in the exact ratio
specified on the G907 datasheet. An incorrect mix ratio is a common cause of reduced
adhesive strength.

e Ensure Thorough Mixing: The two components must be mixed until a uniform color and
consistency are achieved to ensure a complete chemical reaction.

e Check Cure Conditions: Verify that the adhesive was cured at the recommended
temperature and for the specified duration. Curing at temperatures below the
recommendation can significantly slow down the cure process and lead to incomplete cross-
linking.

» Consider a Different G907 Formulation: If the bond is failing under high stress, consider
using a different G907 variant with higher tensile or shear strength. Refer to the G907 series
product table for options.

e Increase Bond Area: If possible, increasing the surface area of the bond will distribute the
stress over a larger area, reducing the likelihood of cohesive failure.

Signaling Pathway for Cohesive Failure Investigation
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Caption: Investigation pathway for G907 cohesive failure.
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Data Presentation

Table 1: Properties of Selected G907 Series Adhesives

G907- G907- G907-
Propert G907- G907- G907-
21[15] 24[14] 25[12] G907-55
y 31[16] 52[11] 58[13]
[19] [20] [17]
Milky Transpar  Transpar Light
Color ) Clear Black Blue
White ent ent Amber
Viscosity
100,000 12,000 200 5,500 4,000 4,000 1,200
(cps)
Mix Ratio
(R/H by 100/22 100/25 100/30 100/25 100/14 100/14 100/60
wit)
Hardness
(Shore 90 88 80 88 85 85 70
D)
Cure
Time 24 hours 24 hours 24 hours 24 hours 24 hours 24 hours 24 hours
(25°C)
Cure
Not Not
Time 4 hours 4 hours 1-2 hours  1-4 hours -~ -~ 4 hours
Specified  Specified
(65°C)
Pot Life
) 30 20 120 30 30 30 60
(minutes)
Operatin
-55 to -55 to -65 to -65 to -60 to -60 to -60 to
g Temp
. 135 130 110 130 145 145 130
4
Shear
Strength Not
3000 N 4000 2500 3000 3000 3000
(Al-Al, Specified
psi)
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Experimental Protocols

Protocol 1: Standardized Surface Preparation and
Bonding for Plastics

This protocol outlines a standardized procedure for preparing plastic substrates and applying
G907 adhesive to ensure consistent and reliable bonding for experimental purposes.

Materials:

Plastic substrates (e.g., coupons of ABS, PC, PE, PP)
e G907 epoxy adhesive (resin and hardener)

e Solvent (Isopropyl Alcohol or Acetone)

e Lint-free wipes

o Sandpaper (120 grit)

e Mixing container and stir stick

o Clamps or fixtures to hold substrates during curing
Procedure:

e Substrate Cleaning:

o Thoroughly wipe the bonding surfaces of the plastic substrates with a lint-free wipe
saturated with isopropyl alcohol or acetone.

o Allow the solvent to fully evaporate.
» Surface Abrasion:
o Uniformly abrade the bonding surfaces in a cross-hatch pattern using 120-grit sandpaper.

o The goal is to create a uniformly roughened and dull surface.
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e Post-Abrasion Cleaning:

o Wipe the abraded surfaces again with a solvent-dampened lint-free wipe to remove all
sanding dust and debris.

o Allow the solvent to completely dry.
o Adhesive Preparation:

o Dispense the G907 resin and hardener in the precise mix ratio specified on the product
datasheet.

o Mix the components thoroughly for the recommended time until a uniform mixture is
achieved.

o Adhesive Application:
o Apply a thin, uniform layer of the mixed adhesive to one of the prepared bonding surfaces.
e Assembly and Clamping:

o Join the two substrates together, applying gentle pressure to ensure good contact and to
squeeze out any trapped air.

o Secure the assembly with clamps or fixtures to maintain alignment and consistent
pressure during the cure cycle. Do not apply excessive pressure that could squeeze out all
the adhesive.

e Curing:

o Allow the assembly to cure according to the manufacturer's recommended schedule (time
and temperature). For room temperature cures, allow a minimum of 24 hours before
handling or testing.

Experimental Workflow for Plastic Bonding
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Surface Preparation Adhesive Application Curing
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Caption: Standardized workflow for plastic bonding experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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